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Compound of Interest

Compound Name: Diisopropylamine

Cat. No.: B044863

For immediate reference, diisopropylamine is a highly flammable, corrosive, and toxic liquid
that requires specialized disposal procedures. Under no circumstances should it be disposed of
down the drain or in regular waste streams. This document provides essential safety and
logistical information for the proper management and disposal of diisopropylamine waste in a
research and development setting. Adherence to these procedures is critical to ensure the
safety of laboratory personnel and to maintain environmental compliance.

Immediate Safety and Handling Precautions

Before handling diisopropylamine, it is imperative to be familiar with its hazards. This
substance is acutely toxic if inhaled, harmful if swallowed, and causes severe skin burns and
eye damage.[1] It is also highly flammable and its vapors can form explosive mixtures with air.

[2]

Always work in a well-ventilated area, preferably under a chemical fume hood. Personal
Protective Equipment (PPE) is mandatory and includes:

o Eye Protection: Chemical splash goggles and a face shield.[2][3]
e Hand Protection: Appropriate chemical-resistant gloves.[3]

o Body Protection: Alab coat, and in cases of potential significant exposure, chemical-resistant
clothing.[2]
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e Respiratory Protection: If ventilation is inadequate, a respirator is necessary.[4]

All sources of ignition, such as open flames, sparks, and hot surfaces, must be eliminated from
the handling area.[2][3][5] Use only non-sparking tools and ensure that all equipment is
properly grounded to prevent static discharge.[3][5]

Diisopropylamine Waste Disposal Protocol

The guiding principle for diisopropylamine disposal is to treat it as hazardous waste.[4][5][6]
All disposal actions must be in strict accordance with local, regional, and national
environmental regulations.[3][4]

Step 1: Waste Collection and Segregation

o Collect all diisopropylamine waste, including contaminated materials, in a designated,
properly labeled, and sealed container.[7]

¢ Do not mix diisopropylamine waste with other chemical waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

e Leave chemicals in their original containers if possible.
Step 2: Container Management

» Waste containers should be stored in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents and acids.[1][3][5]

e Ensure the container is tightly closed to prevent the release of flammable and toxic vapors.

[3]

o Handle empty containers with care as they may retain flammable and hazardous residues.[3]
[4] Treat uncleaned containers in the same manner as the product itself.[6]

Step 3: Final Disposal

» Diisopropylamine waste must be disposed of through a licensed hazardous waste disposal
company.[8]
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e One recommended disposal method is incineration in a chemical incinerator equipped with
an afterburner and scrubber to handle the toxic nitrogen oxides produced during combustion.
[B1[9][10]

» Never attempt to neutralize or treat diisopropylamine waste unless you are trained and
equipped to do so and it is part of an approved institutional protocol.

Spill and Leak Management
In the event of a diisopropylamine spill, the following steps should be taken immediately:

o Evacuate and Isolate: Evacuate all non-essential personnel from the spill area.[5] Isolate the
area to prevent the spread of the chemical.

o Eliminate Ignition Sources: Remove all sources of ignition from the immediate vicinity.[5][9]
[11]

e Ventilate: Ensure the area is well-ventilated.[3][4]

o Containment and Absorption: For small spills, absorb the liquid with a non-combustible, inert
material such as vermiculite, dry sand, or earth.[2][3][5] Do not use combustible materials.

» Collection: Using non-sparking tools, carefully collect the absorbed material and place it into
a suitable, sealed container for hazardous waste disposal.[3][10][11]

o Decontamination: Clean the spill area thoroughly.

» Do not allow the spilled material to enter drains or waterways.[2][12]

Quantitative Data Summary
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Property

Value

UN Number

1158[3][4]

Hazard Class

3 (Flammable Liquid)[3]

Subsidiary Hazard Class

8 (Corrosive)[13]

Packing Group

[3]

Flash Point

-1°C (30°F)[9][11]

Explosive Limits

1.1% - 7.1%][11]

Diisopropylamine Disposal Workflow
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Diisopropylamine Disposal Workflow
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Caption: Logical workflow for the safe disposal of diisopropylamine.

© 2025 BenchChem. All rights reserved. 5/7

Tech Support


https://www.benchchem.com/product/b044863?utm_src=pdf-body-img
https://www.benchchem.com/product/b044863?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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